(3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol

• IUPAC Name: (3R,4R)-1-[(2-hydroxy-5-methoxyphenyl)methyl]-4-(4-hydroxypiperidin-1-yl)piperidin-3-ol
• InChI: InChI=1S/C18H28N2O4/c1-24-15-2-3-17(22)13(10-15)11-19-7-6-16(18(23)12-19)20-8-4-14(21)5-9-20/h2-3,10,14,16,18,21-23H,4-9,11-12H2,1H3/t16-,18-/m1/s1
• InChI Key: KFPMXNJUGUGVBI-SJLPKXTDSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)CN2CCC(C(C2)O)N3CCC(CC3)O
• Isomeric SMILES: COC1=CC(=C(C=C1)O)CN2CC[C@H]([C@@H](C2)O)N3CCC(CC3)O
• Molecular Formula: C18H28N2O4
• Molecular Weight: 336.4 g/mol

Description

(3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol is a chemical compound that has been widely studied for its potential applications in the field of medicine. This compound is known to have various biochemical and physiological effects, which make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol is not fully understood. However, it is believed to exert its effects by modulating the activity of various neurotransmitters and receptors in the central nervous system.
Biochemical and Physiological Effects:
The (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol has been found to have various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects, which make it a promising candidate for the development of new pain medications. Additionally, it has been found to have antitumor activity, which suggests that it may have potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol is that it has been extensively studied, and its pharmacological effects are well understood. This makes it a useful tool for researchers who are studying the mechanisms of various diseases and developing new drugs. However, one of the limitations of this compound is that it may have side effects that are not yet fully understood.

Future Directions

There are several future directions for research on (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol. One potential direction is to further investigate its antitumor activity, with the aim of developing new cancer treatments. Additionally, researchers may investigate the compound's potential applications in the treatment of other diseases, such as chronic pain and inflammation. Finally, further studies may be needed to fully understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol involves the reaction of 2-hydroxy-5-methoxybenzaldehyde with piperidine in the presence of a reducing agent such as sodium borohydride. The product is then further treated with hydrochloric acid to obtain the final compound.

Scientific Research Applications

The (3'R*,4'R*)-1'-(2-hydroxy-5-methoxybenzyl)-1,4'-bipiperidine-3',4-diol has been extensively studied for its potential applications in the field of medicine. It has been found to have various pharmacological effects, including analgesic, anti-inflammatory, and antitumor activities.